Cas no 857183-38-1 (2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide)

• Product Name: 2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide
• CAS No: 857183-38-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 717667
• Update Time: 2024-01-31

2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide
• Pyrazine, 2-amino-5-ethyl-3-methyl-, 1-oxide (5CI)
• Pyrazine, 2-amino-5-ethyl-3-methyl-, 1-oxide (5CI)
• 2-Pyrazinamine, 5-ethyl-3-methyl-, 1-oxide

• Inchi： 1S/C7H11N3O/c1-3-6-4-10(11)7(8)5(2)9-6/h4H,3,8H2,1-2H3
• InChI Key： CJHFYGPKTDFTES-UHFFFAOYSA-N
• SMILES： C1(N)[N+]([O-])=CC(CC)=NC=1C

Computed Properties

• Exact Mass: 153.09
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 109-110 °C
• Boiling Point: 400.5±40.0 °C(Predicted)
• pka: 2.12±0.50(Predicted)